4-tert-butyl-N-{3-[(2-furylmethyl)sulfanyl]-4-hydroxy-1-naphthyl}benzenesulfonamide

• Molecular Formula: C25H25NO4S2
• Molecular Weight: 467.6 g/mol
• IUPAC Name: 4-tert-butyl-N-[3-(furan-2-ylmethylsulfanyl)-4-hydroxynaphthalen-1-yl]benzenesulfonamide
• InChI: InChI=1S/C25H25NO4S2/c1-25(2,3)17-10-12-19(13-11-17)32(28,29)26-22-15-23(31-16-18-7-6-14-30-18)24(27)21-9-5-4-8-20(21)22/h4-15,26-27H,16H2,1-3H3
• InChI Key: VHPCHTHTJREVSG-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C3=CC=CC=C32)O)SCC4=CC=CO4

Description

4-tert-butyl-N-{3-[(2-furylmethyl)sulfanyl]-4-hydroxy-1-naphthyl}benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TAK-659 and is a selective inhibitor of the enzyme Bruton's tyrosine kinase (BTK).

Mechanism of Action

4-tert-butyl-N-{3-[(2-furylmethyl)sulfanyl]-4-hydroxy-1-naphthyl}benzenesulfonamide is a selective inhibitor of the enzyme Bruton's tyrosine kinase (BTK). BTK is a key signaling molecule in B-cells, which plays a crucial role in the development and activation of B-cells. Inhibition of BTK leads to the suppression of B-cell receptor signaling, which results in the inhibition of B-cell proliferation and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-tert-butyl-N-{3-[(2-furylmethyl)sulfanyl]-4-hydroxy-1-naphthyl}benzenesulfonamide have been extensively studied. The compound has been shown to inhibit B-cell proliferation and survival, which makes it a potential therapeutic agent for B-cell malignancies. It has also been shown to suppress the production of pro-inflammatory cytokines, which makes it a potential therapeutic agent for autoimmune diseases and inflammatory disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 4-tert-butyl-N-{3-[(2-furylmethyl)sulfanyl]-4-hydroxy-1-naphthyl}benzenesulfonamide in lab experiments include its high selectivity for BTK, its potential therapeutic applications in various fields of scientific research, and its ability to suppress the production of pro-inflammatory cytokines. The limitations of using this compound in lab experiments include its high cost, its potential toxicity, and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the research on 4-tert-butyl-N-{3-[(2-furylmethyl)sulfanyl]-4-hydroxy-1-naphthyl}benzenesulfonamide. These include:
1. Further studies to determine the safety and efficacy of this compound in the treatment of B-cell malignancies, autoimmune diseases, and inflammatory disorders.
2. Studies to determine the potential use of this compound in combination with other therapeutic agents for the treatment of various diseases.
3. Studies to determine the potential use of this compound in the treatment of COVID-19.
4. Studies to determine the potential use of this compound in the treatment of other viral infections.
5. Studies to determine the potential use of this compound in the treatment of other types of cancer.
Conclusion:
In conclusion, 4-tert-butyl-N-{3-[(2-furylmethyl)sulfanyl]-4-hydroxy-1-naphthyl}benzenesulfonamide is a promising compound that has potential applications in various fields of scientific research. The compound has shown promising results in the treatment of B-cell malignancies, autoimmune diseases, and inflammatory disorders. It has also been studied for its potential use in the treatment of COVID-19. Further studies are needed to determine the safety and efficacy of this compound in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-tert-butyl-N-{3-[(2-furylmethyl)sulfanyl]-4-hydroxy-1-naphthyl}benzenesulfonamide involves the reaction of 4-tert-butyl-N-(4-hydroxy-1-naphthyl)benzenesulfonamide with 2-furylmethyl mercaptan in the presence of a base. The reaction takes place at a temperature of 90-100°C for 24 hours. The product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

4-tert-butyl-N-{3-[(2-furylmethyl)sulfanyl]-4-hydroxy-1-naphthyl}benzenesulfonamide has been extensively studied for its potential applications in various fields of scientific research. The compound has shown promising results in the treatment of B-cell malignancies, autoimmune diseases, and inflammatory disorders. It has also been studied for its potential use in the treatment of COVID-19.